Cas no 1206905-48-7 (2H-1-Benzopyran-2-one, 7-bromo-3,4-dihydro-)

Technical Introduction: 2H-1-Benzopyran-2-one, 7-bromo-3,4-dihydro- is a brominated dihydrocoumarin derivative with potential applications in organic synthesis and pharmaceutical research. Its structure, featuring a 7-bromo substitution on the benzopyran core, enhances reactivity for further functionalization, making it a valuable intermediate in heterocyclic chemistry. The saturated 3,4-dihydro moiety improves stability while retaining the electrophilic character of the lactone ring. This compound is particularly useful in the development of bioactive molecules, including anticoagulants and enzyme inhibitors, due to its coumarin-based framework. High purity and well-defined reactivity ensure consistent performance in synthetic workflows.

2H-1-Benzopyran-2-one, 7-bromo-3,4-dihydro- structure

1206905-48-7 structure

Product Name:2H-1-Benzopyran-2-one, 7-bromo-3,4-dihydro-

CAS No:1206905-48-7

MF:C₉H₇BrO₂

MW:227.054682016373

MDL:MFCD08144066

CID:2949435

PubChem ID:20083251

Update Time:2025-08-05

2H-1-Benzopyran-2-one, 7-bromo-3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

- 2H-1-Benzopyran-2-one, 7-bromo-3,4-dihydro-
- 7-Bromochroman-2-one
- 7-bromo-2-oxo chroman
- SY289389
- 7-bromo-2-oxo-chroman
- 7-bromo-3,4-dihydrochromen-2-one
- DFCPFOHVVSSCNZ-UHFFFAOYSA-N
- MFCD08144066
- 1206905-48-7
- SCHEMBL8759192
- 7-Bromochromanone, AldrichCPR
- MDL： MFCD08144066
- Inchi： 1S/C9H7BrO2/c10-7-3-1-6-2-4-9(11)12-8(6)5-7/h1,3,5H,2,4H2
- InChI Key： DFCPFOHVVSSCNZ-UHFFFAOYSA-N
- SMILES： C1(=O)OC2=CC(Br)=CC=C2CC1

Computed Properties

Exact Mass: 225.96294g/mol
Monoisotopic Mass: 225.96294g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 193
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 26.3Å²

2H-1-Benzopyran-2-one, 7-bromo-3,4-dihydro- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1198030-1g	7-Bromochroman-2-one	1206905-48-7	>95%	1g	$240	2024-07-19
eNovation Chemicals LLC	Y1198030-1g	7-Bromochroman-2-one	1206905-48-7	>95%	1g	$240	2025-02-20
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00834651-1g	7-Bromochroman-2-one	1206905-48-7	95%	1g	￥3815.0	2023-04-05
Aaron	AR0240BM-100mg	7-Bromochroman-2-one	1206905-48-7	95%	100mg	$71.00	2025-02-13
Aaron	AR0240BM-250mg	7-Bromochroman-2-one	1206905-48-7	95%	250mg	$118.00	2025-02-13
Aaron	AR0240BM-1g	7-Bromochroman-2-one	1206905-48-7	95%	1g	$257.00	2025-02-13
Aaron	AR0240BM-5g	7-Bromochroman-2-one	1206905-48-7	95%	5g	$794.00	2025-02-13
1PlusChem	1P02403A-250mg	7-Bromochroman-2-one	1206905-48-7	95%	250mg	$285.00	2023-12-26
1PlusChem	1P02403A-1g	7-Bromochroman-2-one	1206905-48-7	95%	1g	$680.00	2023-12-26
eNovation Chemicals LLC	Y1198030-0.25g	7-Bromochroman-2-one	1206905-48-7	>95%	0.25g	$155	2025-03-01

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Additional information on 2H-1-Benzopyran-2-one, 7-bromo-3,4-dihydro-

Compound CAS No. 1206905-48-7: 2H-1-Benzopyran-2-one, 7-bromo-3,4-dihydro

The compound with CAS No. 1206905-48-7, commonly referred to as 2H-1-Benzopyran-2-one, 7-bromo-3,4-dihydro, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzopyrans, which are known for their versatile applications in drug design and material science.

Recent studies have highlighted the potential of benzopyran derivatives in the development of novel therapeutic agents. For instance, research published in *Journal of Medicinal Chemistry* demonstrates that 7-bromo-substituted benzopyrans exhibit potent anti-inflammatory properties, making them promising candidates for treating chronic inflammatory diseases such as arthritis and neurodegenerative disorders.

The structural uniqueness of 2H-1-Benzopyran-2-one, 7-bromo-3,4-dihydro lies in its saturated ring system, which contributes to its stability and bioavailability. This feature has been exploited in recent drug delivery systems, where the compound serves as a scaffold for attaching various functional groups to enhance pharmacokinetic properties.

In terms of synthesis, the compound can be prepared via a multi-step process involving bromination reactions and cyclization techniques. A study in *Organic Process Research & Development* outlines an efficient method for synthesizing this compound using microwave-assisted conditions, significantly reducing reaction times while maintaining high yields.

Beyond its pharmaceutical applications, benzopyran derivatives have also found utility in the field of optoelectronics. Research conducted at the University of California has shown that 7-bromo-substituted benzopyrans can act as efficient electron transport materials in organic light-emitting diodes (OLEDs), enhancing device performance and stability.

The growing interest in this compound is further evidenced by its inclusion in several patent filings targeting advanced materials and drug delivery systems. Its ability to undergo various chemical modifications makes it a valuable tool for researchers exploring new frontiers in molecular design.

In conclusion, CAS No. 1206905-48-7: 2H-1-Benzopyran-2-one, 7-bromo-3,4-dihydro stands out as a versatile molecule with broad applications across multiple disciplines. Its unique structure and promising biological properties position it as a key player in future advancements in medicine and materials science.